Cas no 1202403-01-7 (2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol)

• Product Name: 2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol
• CAS No: 1202403-01-7
• MF: C₉H₁₂N₄O
• MW: 192.22
• MDL: MFCD24457639
• CID: 5050886
• Update Time: 2026-02-28

2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol

• MDL： MFCD24457639
• Inchi： 1S/C9H12N4O/c1-9(2,14)8-5-3-4-7(12-8)6-11-13-10/h3-5,14H,6H2,1-2H3
• InChI Key： IVVPYTQBOKXDHC-UHFFFAOYSA-N
• SMILES： C(C)(C)(C1N=C(CN=[N+]=[N-])C=CC=1)O

Additional information on 2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol

Introduction to 2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol (CAS No. 1202403-01-7)

2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol, with the CAS number 1202403-01-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its azide functional group and a pyridine ring, which confer it with a range of interesting properties and reactivities.

The chemical structure of 2-[6-(Azidomethyl)pyridin-2-yl]propan-2-yl]propan-2-ol consists of a tertiary alcohol moiety attached to a substituted pyridine ring. The azide group, specifically located on the methyl group of the pyridine ring, is a key feature that makes this compound particularly valuable for click chemistry reactions, such as the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction is widely used in bioconjugation, polymer synthesis, and the development of functional materials.

Recent studies have highlighted the potential of 2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol in medicinal chemistry. For instance, researchers have explored its use as a building block for the synthesis of novel drug candidates. The azide group can be readily converted into various functional groups, such as amines or thiols, through post-click modifications. This flexibility allows for the creation of diverse molecular libraries, which can be screened for biological activity against specific targets.

In the context of drug discovery, 2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol has been utilized to develop compounds with anti-inflammatory and anti-cancer properties. One notable example is its use in the synthesis of small molecules that inhibit specific kinases involved in cancer progression. These inhibitors have shown promising results in preclinical studies, demonstrating their potential as therapeutic agents.

Beyond medicinal applications, 2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol has also found utility in materials science. The azide group can be used to create cross-linked polymers with tunable mechanical properties. These polymers have potential applications in tissue engineering, drug delivery systems, and coatings. Additionally, the compound's ability to undergo CuAAC reactions makes it an attractive candidate for the fabrication of functional surfaces and nanomaterials.

The synthesis of 2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol typically involves several steps, including the formation of the pyridine ring and the introduction of the azide group. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production. For example, one approach involves the reaction of 6-bromopyridine with an appropriate azide source followed by a substitution reaction to introduce the tertiary alcohol moiety.

In terms of safety and handling, it is important to note that while 2-[6-(Azidomethyl)pyridin-2-yl]propan-2-ol is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. This includes using appropriate personal protective equipment (PPE) and ensuring proper ventilation to minimize exposure risks.

The future outlook for 2-[6-(Azidomethyl)pyridin-2-ylyl]propan-2-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]propan-ylyl]-ol is promising. Ongoing research continues to uncover new applications and optimize existing methods for its synthesis and use. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in various scientific and industrial fields.